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Compound Name: Naltrindole hydrochloride

Cat. No.: B039641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naltrindole hydrochloride is a highly potent and selective non-peptide antagonist of the delta-

opioid receptor (δ-OR).[1][2][3] Its ability to specifically block δ-OR signaling makes it an

invaluable tool in neuroscience and pharmacology research.[1] While not used as a direct

staining agent in immunohistochemistry (IHC), naltrindole hydrochloride is frequently

employed in experimental designs to investigate the distribution, regulation, and function of δ-

opioid receptors in various tissues.

These application notes provide detailed protocols for performing immunohistochemistry on

tissues that have been treated with naltrindole hydrochloride to elucidate the effects of δ-OR

blockade. The primary application is the immunodetection of the δ-opioid receptor itself or

downstream signaling molecules to understand the receptor's role in cellular processes.

Data Presentation
Quantitative Data Summary
The following table summarizes the binding affinity of naltrindole for the delta-opioid receptor.

This data is crucial for designing experiments where effective receptor blockade is required

prior to tissue harvesting and subsequent immunohistochemical analysis.
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Ligand Receptor Species Preparation Ki (nM) Reference

Naltrindole

Delta-Opioid

Receptor

(DOR)

Human Cloned 9.4 [4]

3H-

Naltrindole

Delta-Opioid

Receptor
Mouse Brain 0.0562 [5]

Naltrindole
Delta-Opioid

Receptor
- - 0.02 [1]

Ki (Inhibition Constant): A measure of the binding affinity of a ligand to a receptor. A lower Ki

value indicates a higher binding affinity.

Signaling Pathways
Naltrindole hydrochloride, as a δ-OR antagonist, blocks the downstream signaling cascades

typically initiated by the binding of endogenous or exogenous δ-OR agonists. One of the key

pathways affected is the G-protein coupled receptor (GPCR) signaling cascade, which can

influence cell proliferation and survival pathways such as the ERK and Akt signaling pathways.

[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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